Cas no 1114-07-4 ((2R,3S)-2-Amino-3-methylsuccinic acid)

(2R,3S)-2-Amino-3-methylsuccinic acid structure
1114-07-4 structure
Product Name:(2R,3S)-2-Amino-3-methylsuccinic acid
CAS No:1114-07-4
MF:C5H9NO4
MW:147.129261732101
CID:40751
PubChem ID:5287600
Update Time:2025-04-18

(2R,3S)-2-Amino-3-methylsuccinic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-2-Amino-3-methylsuccinic acid
    • (3S)-rel-3-Methyl-D-aspartic acid
    • D,L-threo-β-methylaspartic acid
    • (3S)-3-methyl-D-aspartic acid
    • JVW3X5Z42K
    • SCHEMBL4330500
    • 3-METHYL-ASPARTIC ACID
    • D-METHYL ASPARTIC ACID
    • (3S)-3-methyl-D-aspartic acid; D-METHYL ASPARTIC ACID
    • D-Aspartic acid, 3-methyl-, (3S)-
    • DB04313
    • (2r,3s)-3-methylaspartic acid
    • (2R,3S)-2-amino-3-methylbutanedioic acid
    • DL-threo-beta-Methylaspartate
    • NS00068724
    • 3-Methyl-D-aspartic acid, (3S)-
    • D-Aspartic acid, 3-methyl-, erythro-
    • Q27096413
    • 1114-07-4
    • UNII-JVW3X5Z42K
    • CHEBI:194704
    • 121570-10-3
    • 3-methyl-beta-D-aspartic acid
    • (2R,3S)-2-AMINO-3-METHYLSUCCINICACID
    • MDL: MFCD13195543
    • Inchi: 1S/C5H9NO4/c1-2(4(7)8)3(6)5(9)10/h2-3H,6H2,1H3,(H,7,8)(H,9,10)/t2-,3+/m0/s1
    • InChI Key: LXRUAYBIUSUULX-STHAYSLISA-N
    • SMILES: OC([C@@H](C)[C@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 147.05315777g/mol
  • Monoisotopic Mass: 147.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -3.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.404
  • Boiling Point: 259 ºC
  • Flash Point: 110 ºC

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